5,6-Dimethyl-2-pyridin-2-yl-pyridin-3-ol

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 5,6-dimethyl-2-pyridin-2-ylpyridin-3-ol
• InChI: InChI=1S/C12H12N2O/c1-8-7-11(15)12(14-9(8)2)10-5-3-4-6-13-10/h3-7,15H,1-2H3
• InChI Key: CWWRVLWPIMZIAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1C)C2=CC=CC=N2)O

Description

5,6-Dimethyl-2-pyridin-2-yl-pyridin-3-ol is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4,5-Dimethylfuran-2-yl)-(2-pyridyl)-methanone (1.6 g), methanol (15 ml), and a 28% aqueous ammonia solution (15 ml) were placed in a sealed tube, and the mixture was stirred at 160° C. overnight. The reaction solution was cooled to room temperature, the solvent was then removed by distillation under the reduced pressure, and the residue was purified by column chromatography using hexane-ethyl acetate to give 5,6-dimethyl-[2,2′]-bipyridin-3-ol (1.2 g, yield 75%).